Cas no 923506-43-8 (8-(2,3-dimethylphenyl)-1-methyl-3-(3-phenylpropyl)-1H,2H,3H,4H,6H,7H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(2,3-dimethylphenyl)-1-methyl-3-(3-phenylpropyl)-1H,2H,3H,4H,6H,7H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 923506-43-8
• MF: C₂₅H₂₇N₅O₂
• MW: 429.514185190201
• CID: 6283236
• PubChem ID: 16812118
• Update Time: 2025-07-20

8-(2,3-dimethylphenyl)-1-methyl-3-(3-phenylpropyl)-1H,2H,3H,4H,6H,7H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-(2,3-dimethylphenyl)-1-methyl-3-(3-phenylpropyl)-1H,2H,3H,4H,6H,7H,8H-imidazo1,2-gpurine-2,4-dione
• Z274619480
• F3234-1328
• 6-(2,3-dimethylphenyl)-4-methyl-2-(3-phenylpropyl)-7,8-dihydropurino[7,8-a]imidazole-1,3-dione
• AKOS008084283
• 923506-43-8
• 8-(2,3-dimethylphenyl)-1-methyl-3-(3-phenylpropyl)-7,8-dihydro-1H-imidazo[2,1-f]purine-2,4(3H,6H)-dione

• Inchi： 1S/C25H27N5O2/c1-17-9-7-13-20(18(17)2)28-15-16-29-21-22(26-24(28)29)27(3)25(32)30(23(21)31)14-8-12-19-10-5-4-6-11-19/h4-7,9-11,13H,8,12,14-16H2,1-3H3
• InChI Key： QZUJULVMNADZII-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C)C(N1CCCC1C=CC=CC=1)=O)N=C1N(C3C=CC=C(C)C=3C)CCN12

Computed Properties

• Exact Mass: 429.21647512g/mol
• Monoisotopic Mass: 429.21647512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 61.7Ų

Additional information on 8-(2,3-dimethylphenyl)-1-methyl-3-(3-phenylpropyl)-1H,2H,3H,4H,6H,7H,8H-imidazo1,2-gpurine-2,4-dione

Recent Advances in the Study of 8-(2,3-dimethylphenyl)-1-methyl-3-(3-phenylpropyl)-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione (CAS: 923506-43-8)

The compound 8-(2,3-dimethylphenyl)-1-methyl-3-(3-phenylpropyl)-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione (CAS: 923506-43-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its complex imidazopurine-dione scaffold, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound in drug discovery.

Recent research has focused on the synthesis and optimization of this compound to enhance its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the phenylpropyl side chain significantly improved the compound's binding affinity to adenosine receptors, particularly the A2A subtype. This finding is particularly relevant for the development of novel therapeutics for neurodegenerative diseases, where adenosine receptor modulation plays a critical role.

Another key area of investigation has been the compound's potential as an anti-inflammatory agent. In vitro and in vivo studies have shown that 8-(2,3-dimethylphenyl)-1-methyl-3-(3-phenylpropyl)-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione exhibits potent inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6. These effects are mediated through the suppression of NF-κB signaling pathways, as detailed in a recent publication in Biochemical Pharmacology (2024).

Furthermore, computational modeling and molecular docking studies have provided insights into the compound's interactions with various biological targets. These studies suggest that the imidazopurine-dione core serves as a critical pharmacophore, enabling selective binding to multiple protein targets involved in inflammation and neurodegeneration. Such findings underscore the compound's versatility and potential for multi-target drug development.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic profile. Recent pharmacokinetic studies have identified issues related to its metabolic stability and oral bioavailability. However, ongoing research efforts are exploring prodrug strategies and formulation enhancements to address these limitations. A preprint available on BioRxiv (2024) highlights the use of nanoparticle-based delivery systems to improve the compound's therapeutic index.

In conclusion, 8-(2,3-dimethylphenyl)-1-methyl-3-(3-phenylpropyl)-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione represents a promising candidate for further drug development, with potential applications in neurology and immunology. Continued research into its mechanism of action, structural optimization, and delivery systems will be crucial for translating these findings into clinically viable therapies.